Calcium(II) isooctanoate
Overview
Description
Calcium(II) isooctanoate is a chemical compound with the molecular formula C₁₆H₃₀CaO₄ . It belongs to the class of metal carboxylates and is commonly used as a metal soap . The compound consists of a calcium ion (Ca²⁺) coordinated with two isooctanoate (also known as 2-ethylhexanoate) ligands. These ligands are derived from isooctanoic acid, which is an eight-carbon fatty acid.
Synthesis Analysis
The synthesis of Calcium(II) isooctanoate typically involves the reaction between calcium oxide (CaO) or calcium hydroxide (Ca(OH)₂) and isooctanoic acid . The reaction proceeds as follows:
[ \text{CaO} + 2 \text{C₈H₁₆O₂} \rightarrow \text{Ca(C₈H₁₆O₂)₂} + \text{H₂O} ]
The resulting product is a white or off-white solid that is sparingly soluble in water.
Molecular Structure Analysis
The molecular structure of Calcium(II) isooctanoate consists of a central calcium ion (Ca²⁺) coordinated with two isooctanoate ligands. The ligands form chelate-like bonds with the calcium ion, resulting in a stable complex. The overall structure resembles a carboxylate salt.
Chemical Reactions Analysis
Calcium(II) isooctanoate can participate in various chemical reactions, including:
- Hydrolysis : When exposed to water, the compound undergoes hydrolysis, releasing isooctanoic acid and regenerating calcium hydroxide.
- Complexation Reactions : It can form complexes with other metal ions or ligands, especially in the presence of organic solvents.
- Saponification : In the presence of strong bases, such as sodium hydroxide (NaOH), the compound can undergo saponification, yielding calcium hydroxide and the corresponding sodium salt of isooctanoic acid.
Physical And Chemical Properties Analysis
- Physical State : Solid (white or off-white powder)
- Solubility : Sparingly soluble in water; more soluble in organic solvents
- Melting Point : Varies depending on the purity and hydration state
- Density : Approximately 1.0 g/cm³
- Stability : Stable under normal conditions; decomposes at high temperatures
Safety And Hazards
- Health Hazards : Calcium(II) isooctanoate is generally considered low in toxicity. However, inhalation or ingestion should be avoided.
- Fire Hazard : Not flammable; no fire risk.
- Environmental Impact : Proper disposal is essential to prevent environmental contamination.
Future Directions
Research on Calcium(II) isooctanoate continues to explore its applications in various fields, such as:
- Polymer Stabilization : Investigating its use as a stabilizer in polymer processing.
- Catalysis : Exploring its catalytic properties in organic reactions.
- Biomedical Applications : Assessing its potential in drug delivery or tissue engineering.
properties
IUPAC Name |
calcium;6-methylheptanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H16O2.Ca/c2*1-7(2)5-3-4-6-8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXQUUWINCOYVJL-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCC(=O)[O-].CC(C)CCCCC(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30CaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium(II) isooctanoate | |
CAS RN |
84777-61-7 |
Source
|
| Record name | Isooctanoic acid, calcium salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084777617 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Isooctanoic acid, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium(II) isooctanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.076.418 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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